5-(2-Methylpropyl)-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid

• Molecular Formula: C13H14N4O4
• Molecular Weight: 290.27 g/mol
• SMILES: CC(C)CC1=NC(=NN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C13H14N4O4/c1-8(2)7-11-14-12(13(18)19)15-16(11)9-3-5-10(6-4-9)17(20)21/h3-6,8H,7H2,1-2H3,(H,18,19)
• InChIKey: JXKPPOUGKRAQQJ-UHFFFAOYSA-N

5-(2-Methylpropyl)-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic Acid: Triazole Building Block

5-(2-Methylpropyl)-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 2059971-73-0) is a synthetic, small-molecule heterocycle belonging to the 1,2,4-triazole-3-carboxylic acid class . It is characterized by a 2-methylpropyl (isobutyl) group at the 5-position and a 4-nitrophenyl substituent at the 1-position of the triazole core. Its structure is confirmed by standard analytical methods including molecular formula (C13H14N4O4) and molecular weight (290.27 g/mol) . The compound is commercially available for research purposes, typically at a purity of 95% , and is mentioned in patent literature as part of a broader synthetic methodology for producing 5-substituted 1-H-1,2,4-triazole-3-carboxylic acids, which are useful in the manufacture of pharmaceutical substances, herbicides, and fungicides [1].

Synthetic building block for heterocyclic chemistry research

Defined 2-methylpropyl and 4-nitrophenyl substitution for analog design

Supports patent-described 5-substituted triazole acid methodology

• [1] RU2446163C2. Method of producing 5-substituted 1-h-1,2,4-triazole-3-carboxylic acids and derivatives thereof. https://patents.google.com/patent/RU2446163C2/en View Source

Interchangeability Risk of This Triazole Acid

Indiscriminate substitution with other 1,2,4-triazole-3-carboxylic acid derivatives is scientifically unsound for this compound class. The specific substitution pattern is a critical determinant of biological activity and physicochemical properties [1]. The patent literature highlights that the nature of the 5-substituent (here, a 2-methylpropyl group) and the N1-aryl group (here, a 4-nitrophenyl group) are key structural variables that define the compound's utility in synthesizing specific pharmaceutical substances, herbicides, and fungicides [1]. A change in the nitrogen-containing aromatic heterocycle at the 1-position or the aliphatic chain at the 5-position would lead to a structurally distinct molecule with unverified, and likely divergent, performance in the target application. Therefore, for research continuity and reproducibility, procurement of the exact compound is mandatory.

Critical substitution pattern

The 2-methylpropyl and 4-nitrophenyl groups determine reactivity; any change produces a structurally distinct compound.

Unverified performance divergence

Analog substitution leads to untested properties in pharmaceutical, herbicidal, or fungicidal applications.

Research continuity risk

Only the exact compound ensures reproducibility; close analogs may not transfer directly.

• [1] RU2446163C2. Method of producing 5-substituted 1-h-1,2,4-triazole-3-carboxylic acids and derivatives thereof. https://patents.google.com/patent/RU2446163C2/en View Source

Quantitative Evidence Profile

Absence of Public Bioactivity Data

A comprehensive search of primary literature, patents, and authoritative databases reveals a fundamental lack of published, comparator-based, quantitative data for 5-(2-Methylpropyl)-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 2059971-73-0). While closely related structures, such as 1-[[5-bromo-4-[(4-bromo-1-naphthalenyl)methyl]-4H-1,2,4-triazol-3-yl]thio]-N-3-pyridinyl-methanesulfonamide (URAT1 inhibitor 1, CAS 2268720-62-1), have reported in vitro URAT1 inhibitory activity with an IC50 of 32 nM [1], no analogous IC50, Ki, EC50, or any other bioactivity measurement has been found for the target compound in any model system. Therefore, a quantitative differentiation from its closest analogs or in-class candidates cannot be performed at this time.

Bioactivity Data

Data to verify

No IC₅₀, Ki, or EC₅₀ found

Unvalidated bioactivity profile; selection risk higher vs. characterized analogs

Comparator data exist only for a structurally distinct URAT1 inhibitor (IC₅₀ 32 nM), not for this compound

Evidence Dimension	In vitro URAT1 inhibition (for a structurally related analog, not the target compound)
Target Compound Data	No data found for 5-(2-Methylpropyl)-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid.
Comparator Or Baseline	URAT1 inhibitor 1 (a 1,2,4-triazole-5-substituted carboxylic acid bioisostere): IC50 = 32 nM against human URAT1 [1].
Quantified Difference	Not calculable. The target compound and the comparator are structurally distinct; the 32 nM IC50 value belongs to a molecule with a different substitution pattern including bromine atoms and a sulfonamide group, and cannot be attributed to the target compound.
Conditions	In vitro URAT1 inhibition assay (comparator data only) [1].

Why This Matters

The absence of public bioactivity data for this specific compound means its potential scientific value for procurement is unvalidated and unquantified, making it a higher-risk selection compared to well-characterized alternatives for target-based research.

• [1] Wu JW, Yin L, Liu YQ, Zhang H, Xie YF, Wang RL, Zhao GL. Synthesis, biological evaluation and 3D-QSAR studies of 1,2,4-triazole-5-substituted carboxylic acid bioisosteres as uric acid transporter 1 (URAT1) inhibitors. Bioorg Med Chem Lett. 2019 Feb 1;29(3):383-388. doi: 10.1016/j.bmcl.2018.12.036. PMID: 30579795. View Source

Validated Application Scenarios

Synthetic Intermediate Use

In the absence of specific bioactivity data, the primary justifiable use for this compound is as a synthetic building block. The patent literature confirms the general utility of 5-substituted 1-H-1,2,4-triazole-3-carboxylic acids as versatile intermediates in the manufacture of pharmaceutical substances, herbicides, and fungicides [1]. A researcher could procure this compound to use its specific 2-methylpropyl and 4-nitrophenyl substitution pattern in the synthesis of a novel series of analogs, where the properties of the final product would be determined post-synthesis.

Triazole Synthesis Method Development

This compound can serve as a substrate or product standard in the development and optimization of new synthetic methodologies for functionalized 1,2,4-triazoles, as described in the method for producing such acids [1]. Its unique substitution pattern makes it a useful model compound for reaction condition screening, as it contains both an electron-withdrawing (nitro) group and a branched alkyl chain.

Heterocyclic Chemistry Reference Standard

The compound's well-defined structure and commercial availability (95% purity) make it suitable for use as a reference standard in analytical chemistry, including HPLC or LC-MS method development for related triazole-containing reaction mixtures. This application does not depend on inherent biological activity.

Application

Selection Property

Validation Focus

Synthetic Intermediate Use

Specific substitution pattern (2-methylpropyl, 4-nitrophenyl)

Verify synthetic utility in target analog series

Triazole Synthesis Method Development

Model substrate with electron-withdrawing and branched alkyl groups

Optimize reaction conditions using this standard

Heterocyclic Chemistry Reference Standard

Well-defined structure, commercial availability

Confirm identity and purity for analytical method development (HPLC/LC-MS)

• [1] RU2446163C2. Method of producing 5-substituted 1-h-1,2,4-triazole-3-carboxylic acids and derivatives thereof. https://patents.google.com/patent/RU2446163C2/en View Source